Cas no 1261571-84-9 (2-Methoxy-4-(trifluoromethyl)benzenesulfonamide)

• Product Name: 2-Methoxy-4-(trifluoromethyl)benzenesulfonamide
• CAS No: 1261571-84-9
• MF: C₈H₈F₃NO₃S
• MW: 255.214231491089
• CID: 4984583
• Update Time: 2025-07-19

2-Methoxy-4-(trifluoromethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(trifluoromethyl)benzenesulfonamide
• GS0435
• COC1=C(C=CC(=C1)C(F)(F)F)S(=O)(=O)N

• Inchi： 1S/C8H8F3NO3S/c1-15-6-4-5(8(9,10)11)2-3-7(6)16(12,13)14/h2-4H,1H3,(H2,12,13,14)
• InChI Key： ZBYBNAVIKFSSDF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CC=1OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 1.3
• Topological Polar Surface Area: 77.8

Additional information on 2-Methoxy-4-(trifluoromethyl)benzenesulfonamide

Comprehensive Overview of 2-Methoxy-4-(trifluoromethyl)benzenesulfonamide (CAS No. 1261571-84-9)

2-Methoxy-4-(trifluoromethyl)benzenesulfonamide, with the CAS number 1261571-84-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative is characterized by its unique structural features, including a methoxy group and a trifluoromethyl group, which contribute to its distinct chemical properties and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and material science.

The compound's molecular structure, featuring a benzenesulfonamide core, makes it a valuable intermediate in the synthesis of bioactive molecules. Its trifluoromethyl group enhances lipophilicity and metabolic stability, traits highly sought after in modern medicinal chemistry. Recent studies highlight its role in the development of enzyme inhibitors and receptor modulators, addressing pressing healthcare challenges such as antimicrobial resistance and chronic inflammatory diseases. These applications align with current trends in precision medicine and targeted therapy, topics frequently searched in scientific databases and AI-driven platforms.

From an industrial perspective, 2-Methoxy-4-(trifluoromethyl)benzenesulfonamide is utilized in the optimization of crop protection agents. The agrochemical sector values its ability to improve the efficacy of herbicides and fungicides while minimizing environmental impact. This resonates with growing public interest in sustainable agriculture and green chemistry, as evidenced by the surge in related online queries. The compound's potential to reduce pesticide usage without compromising yield makes it a subject of ongoing research in eco-friendly farming solutions.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize CAS 1261571-84-9, ensuring purity and consistency for research applications. Quality control protocols emphasize the importance of regulatory compliance, particularly in pharmaceutical manufacturing where impurities can significantly affect product safety. These aspects are critical to professionals searching for analytical method validation or GMP standards in chemical synthesis.

Innovations in process chemistry have enabled more efficient production routes for this sulfonamide derivative, reducing costs and waste generation. The integration of continuous flow technology and catalytic methods exemplifies how modern synthetic approaches align with the principles of circular economy – another hot topic in scientific and industrial forums. Such advancements address frequent search queries about scalable synthesis and industrial application of specialized chemicals.

Future research directions for 2-Methoxy-4-(trifluoromethyl)benzenesulfonamide may explore its potential in material science, particularly in the development of advanced polymers or coatings with tailored properties. The compound's structural motifs could contribute to smart materials responsive to environmental stimuli, a subject gaining traction in academic publications and patent filings. This interdisciplinary potential makes it a compelling case study for researchers investigating molecular design strategies across multiple sectors.